1-(2-fluorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

• IUPAC Name: 3-(2-fluorophenyl)-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C9H7FN2OS/c10-6-3-1-2-4-7(6)12-8(13)5-11-9(12)14/h1-4H,5H2,(H,11,14)
• InChI Key: NSORSWAKFDQEBQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=S)N1)C2=CC=CC=C2F
• Molecular Formula: C9H7FN2OS
• Molecular Weight: 210.23 g/mol

Description

The compound is a derivative of imidazole, a heterocyclic organic compound. Imidazoles are a class of compounds that contain a five-membered ring structure composed of three carbon atoms and two nitrogen atoms at non-adjacent positions. They are widely used in medicinal chemistry and drug design.

Chemical Reactions Analysis

Imidazoles are known to participate in various chemical reactions. They can act as both nucleophiles and electrophiles, making them versatile in synthetic chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(2-fluorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one” would depend on its specific structure. Factors such as polarity, solubility, and reactivity would be influenced by the presence and position of the fluorophenyl and sulfanyl groups.

Scientific Research Applications

• Drug Development and Design Antiviral Properties: Indole derivatives, which share structural similarities with 2-FA, have exhibited significant antiviral activities. Compounds with indole scaffolds can bind to multiple receptors, potentially aiding in the development of antiviral drugs.
• Cancer Research Biological Activity: N-(2-fluorophenyl)-4-({[4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzamide (a related compound) has shown biological activity against certain cancer cells. Researchers explore similar properties in 2-FA.

Antiparasitic Agents

• Heterocyclic Compounds : Fluorophenyl-substituted pyrimido derivatives have potential as antiparasitic agents. These compounds play a crucial role in designing drugs for various human diseases.

Organic Synthesis

• Functionalized Fluoroisoquinolines : The synthesis of functionalized fluoroisoquinolines involves cyclization of N-[2-(fluorophenyl)ethyl]amides. This method contributes to isoquinoline synthesis and expands the toolbox for organic chemists.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many biologically active imidazoles work by interacting with proteins or enzymes in the body.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the prevalence of imidazoles in medicinal chemistry, it could be interesting to explore its potential biological activity.